Cas no 1306606-45-0 (Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 1306606-45-0
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 5178355
• Update Time: 2025-11-01

Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-phenyl-2-(piperidin-4-yl)propyl]carbamate
• tert-butylN-[3-phenyl-2-(piperidin-4-yl)propyl]carbamate
• Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H30N2O2/c1-19(2,3)23-18(22)21-14-17(16-9-11-20-12-10-16)13-15-7-5-4-6-8-15/h4-8,16-17,20H,9-14H2,1-3H3,(H,21,22)
• InChI Key： JKZANDMDQIWQAA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC1C=CC=CC=1)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4

Additional information on Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 1306606-45-0): A Comprehensive Overview

Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1306606-45-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential applications in drug development and medicinal chemistry. Its unique structural features, including a N-[3-phenyl-2-(4-piperidinyl)propyl] moiety and a 1,1-dimethylethyl ester group, make it a promising candidate for further investigation in various biological and chemical contexts.

The synthesis and characterization of this compound have been the focus of several recent studies, reflecting its importance in the pharmaceutical industry. The presence of the piperidinyl group in its structure suggests potential interactions with biological targets, making it an attractive scaffold for the development of new therapeutic agents. Additionally, the dimethylethyl ester functionality may contribute to the compound's stability and bioavailability, which are crucial factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. For instance, studies have shown that piperidine derivatives often exhibit significant activity against various biological targets, including enzymes and receptors involved in disease pathways. The Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester molecule is no exception and has been investigated for its potential role in modulating these pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the phenyl ring and the piperidinyl group creates a versatile scaffold that can be modified to enhance specific pharmacological properties. This flexibility has allowed researchers to design derivatives with improved potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for developing drugs that are both effective and safe for clinical use.

The chemical properties of Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester also make it an interesting subject for study in synthetic chemistry. Its molecular structure presents challenges and opportunities for innovative synthetic strategies. Researchers have utilized various techniques to synthesize this compound efficiently while maintaining high purity standards. These efforts have not only advanced our understanding of its chemistry but also provided valuable insights into the development of similar molecules.

Recent advancements in computational chemistry have further enhanced our ability to study this compound's behavior. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding sites and optimize the molecule's structure for better efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in research tools and biochemical assays designed to investigate disease mechanisms. For example, researchers may use derivatives of this molecule to develop probes that selectively target specific proteins or enzymes relevant to certain diseases. Such tools are invaluable for understanding disease pathways and identifying new therapeutic opportunities.

In conclusion, Carbamic acid, N-[3-phenyl-2-(4-piperidinyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 1306606-45-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features offer a rich foundation for designing novel therapeutic agents targeting various diseases. The combination of experimental synthesis techniques and computational modeling has positioned this molecule as a key player in modern drug discovery efforts.